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Compound of Interest

Compound Name: R78206
CAS No.: 124436-97-1
Cat. No.: B1678728
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

R78206 is a pyridazinamine derivative that has been identified as a potent inhibitor of poliovirus
replication. Its mechanism of action involves the stabilization of the viral capsid, thereby
preventing the conformational changes necessary for the virus to release its RNA genome into
the host cell. This document provides detailed protocols for the preparation of R78206 stock
solutions using dimethyl sulfoxide (DMSO), along with relevant data and diagrams to guide
researchers in their experimental design.

Quantitative Data Summary

The following table summarizes the key quantitative information for R78206.
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Property Value Reference
Molecular Weight 383.49 g/mol

CAS Number 124436-97-1

Appearance Solid powder

Solubility in DMSO Soluble

Effective Concentration for

Capsid Stabilization

0.2 pM for full stabilization at
46°C

Stoichiometry for Capsid

Stabilization

30 to 60 molecules per virion

Recommended Stock Solution

Storage

Short-term (days to weeks): O -
4°CLong-term (months to
years): -20°C

Recommended Powder

Storage

Short-term (days to weeks): O -
4°CLong-term (months to
years): -20°C (dry and dark)

Experimental Protocols
Protocol 1: Preparation of a 10 mM R78206 Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of R78206 in DMSO. This

concentration is a common starting point for serial dilutions in antiviral assays.

Materials:

R78206 powder (purity >98%)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials
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o Vortex mixer

o Pipettes and sterile filter tips

Procedure:

o Determine the required mass of R78206:

o To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the
following formula:

= Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
» Mass (mg) = 0.010 mol/L x 0.001 L x 383.49 g/mol x 1000 mg/g = 3.8349 mg
» Weigh the R78206 powder:
o Tare a sterile microcentrifuge tube or amber glass vial on the analytical balance.

o Carefully weigh out approximately 3.83 mg of R78206 powder into the tared container.
Record the exact weight.

e Add DMSO to the R78206 powder:

o Based on the actual weight of the R78206 powder, calculate the precise volume of DMSO
needed to achieve a 10 mM concentration using the following formula:

» Volume (mL) = [Mass (mg) / 383.49 ( g/mol )]/ 10 (mmol/L)
o For example, if you weighed out 4.0 mg of R78206:
= Volume (mL) =[4.0 mg / 383.49 g/mol ] / 10 mmol/L = 1.043 mL
o Carefully add the calculated volume of DMSO to the container with the R78206 powder.
» Dissolve the R78206:

o Tightly cap the container.
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o Vortex the solution until the R78206 powder is completely dissolved. Gentle warming in a
37°C water bath can be used to aid dissolution if necessary.

e Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

o For short-term storage (up to a few weeks), store the aliquots at 0-4°C.
o For long-term storage (months to years), store the aliquots at -20°C.
Note on DMSO Concentration in Final Assays:

It is crucial to maintain a low final concentration of DMSO in cell-based assays to avoid solvent-
induced cytotoxicity. The final DMSO concentration should typically be less than 0.5%. For
example, to achieve a 1 uM final concentration of R78206 from a 10 mM stock solution, you
would perform a 1:10,000 dilution, resulting in a final DMSO concentration of 0.01%.

Mechanism of Action and Signaling Pathway

R78206 acts as a capsid-stabilizing agent, inhibiting a critical step in the poliovirus entry and
uncoating process. The diagram below illustrates the poliovirus entry pathway and the
inhibitory effect of R78206.
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Poliovirus Entry and Uncoating Pathway Inhibition by R78206
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Figure 1. This diagram illustrates the entry of poliovirus into a host cell. The virus initially binds
to the CD155 receptor, which triggers a conformational change from the stable 160S particle to
the 135S intermediate. This change is essential for the release of the viral RNA into the
cytoplasm, leading to replication. R78206 inhibits this process by binding to a hydrophobic
pocket within the VP1 capsid protein, stabilizing the 160S particle and preventing the formation
of the 135S particle, thus blocking viral uncoating.

Experimental Workflow

The following diagram outlines a general workflow for preparing and using the R78206 stock

solution in a typical antiviral assay.
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Workflow for R78206 Stock Solution Preparation and Use
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Figure 2. This flowchart outlines the key steps from preparing the R78206 stock solution to its
application in an antiviral experiment. Following the preparation and storage of the stock
solution, working dilutions are made and used to treat cells prior to or concurrently with
poliovirus infection. After an incubation period, the antiviral activity is assessed using various
methods such as plaque reduction assays, TCID50 assays, or gPCR to quantify viral
replication.

Conclusion

This document provides a comprehensive guide for the preparation and use of R78206 stock
solutions in a research setting. By following these protocols and understanding the mechanism
of action, researchers can effectively utilize this compound as a tool to study poliovirus
replication and develop potential antiviral therapies. Always adhere to standard laboratory
safety practices when handling chemical compounds and viral agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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